Cas no 62971-28-2 (2-(4-(1,3-dioxohexahydro-1H-isoindol-2(3H)-yl)phenyl)acetonitrile)

• Product Name: 2-(4-(1,3-dioxohexahydro-1H-isoindol-2(3H)-yl)phenyl)acetonitrile
• CAS No: 62971-28-2
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 2789363
• PubChem ID: 22768512
• Update Time: 2025-04-21

2-(4-(1,3-dioxohexahydro-1H-isoindol-2(3H)-yl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 62971-28-2
• [4-(1,3-Dioxooctahydro-2H-isoindol-2-yl)phenyl]acetonitrile
• SCHEMBL11611514
• DTXSID10628335
• 2-[4-(1,3-dioxo-octahydro-1H-isoindol-2-yl)phenyl]acetonitrile
• 2-(4-(1,3-dioxohexahydro-1H-isoindol-2(3H)-yl)phenyl)acetonitrile

• Inchi： 1S/C16H16N2O2/c17-10-9-11-5-7-12(8-6-11)18-15(19)13-3-1-2-4-14(13)16(18)20/h5-8,13-14H,1-4,9H2
• InChI Key： KVICBAFZZABMEM-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C(N1C1C=CC(CC#N)=CC=1)=O

Computed Properties

• Exact Mass: 268.121177757Da
• Monoisotopic Mass: 268.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.2Ų